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Compound of Interest

Compound Name:
3-Chloro-4-methylaniline

hydrochloride

CAS No.: 7745-89-3

Cat. No.: B1203087

Get Quote

Synonymy, Synthesis, and Toxicological Profiling in Drug Development

Executive Summary
3-Chloro-4-methylaniline hydrochloride (CAS 7745-89-3) is a halogenated aromatic amine

salt primarily recognized in environmental biology as the avicide DRC-1339 (Starlicide).[1][2][3]

However, in the context of pharmaceutical sciences and medicinal chemistry, it represents a

critical scaffold for azo dye synthesis and a potential Genotoxic Impurity (GTI) that requires

rigorous control strategies under ICH M7 guidelines.

This guide provides a comprehensive technical analysis of the compound, moving beyond

simple nomenclature to explore its synthesis, metabolic activation pathways, and analytical

characterization. It is designed for researchers requiring high-fidelity data for risk assessment

and synthetic applications.[1]
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Accurate identification is the first line of defense in chemical inventory management and

regulatory filing. While "3-chloro-4-methylaniline hydrochloride" is the IUPAC standard, the

compound appears under various trade and legacy names depending on the industry

(agrochemical vs. pharmaceutical).[1]

Table 1: Comprehensive Synonym & Identifier Matrix
Category Identifier / Synonym Context of Use

IUPAC Name
3-Chloro-4-methylaniline

hydrochloride
Formal Scientific Publications

Common Name
3-Chloro-p-toluidine

hydrochloride
General Laboratory Synthesis

Acronyms CPTH, CPT-HCl Internal Lab Notebooks

Trade Names Starlicide, DRC-1339 Agrochemical / Pest Control

CAS Number 7745-89-3 Hydrochloride Salt (Specific)

Parent CAS 95-74-9
Free Base (3-Chloro-4-

methylaniline)

InChI Key
YOQUZCNSUOJWQS-

UHFFFAOYSA-N

Cheminformatics / Database

Search

Molecular Formula C₇H₉Cl₂N Salt Stoichiometry (1:[1][2]1)

Structural Visualization
The following diagram illustrates the structural relationship between the parent toluene

derivative and the hydrochloride salt, highlighting the specific chlorination pattern essential for

its biological activity.
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Figure 1: Structural evolution from the toluene scaffold to the stable hydrochloride salt form.[1]

Part 2: Synthesis & Preparation Protocol
For researchers using this compound as an intermediate, relying on commercial batches can

introduce variable impurity profiles (e.g., isomeric chlorotoluidines). The following protocol

outlines a high-purity synthesis converting the nitro-precursor to the amine salt.

Experimental Rationale
We utilize an Iron (Fe) mediated reduction in the presence of dilute acid.[4] This method is

preferred over catalytic hydrogenation (Pd/C) for this specific substrate to prevent accidental

hydrodechlorination (loss of the Cl atom), which is a common side reaction on halogenated

aromatics.

Standard Operating Procedure (SOP)
Reagents:

2-Chloro-4-nitrotoluene (Precursor)[1][4]

Iron Powder (Reduced, 325 mesh)

Hydrochloric Acid (37%)[1]

Ethanol (Absolute)[1]

Sodium Bicarbonate (sat.[1][4] aq.)

Protocol Steps:

Activation: In a 3-neck round bottom flask equipped with a reflux condenser and mechanical

stirrer, suspend 2-chloro-4-nitrotoluene (1.0 eq) and Iron powder (5.0 eq) in 50% aqueous

ethanol.

Reduction: Heat the mixture to 60°C. Add HCl (catalytic amount) dropwise. The reaction is

exothermic; maintain temperature <85°C to prevent thermal decomposition.[1]
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Monitoring: Monitor reaction progress via TLC (System: Hexane/EtOAc 8:2). Disappearance

of the nitro spot indicates completion (typically 2-4 hours).[1]

Neutralization: Cool to room temperature. Neutralize with saturated NaHCO₃ to pH 8-9.

Extraction: Filter off iron sludge through Celite. Extract the filtrate with Ethyl Acetate (3x).[1]

[4] Dry organic layer over MgSO₄ and concentrate to yield the Free Base oil.[1]

Salt Formation (Critical Step): Dissolve the crude oil in anhydrous diethyl ether.[1] Cool to

0°C. Bubble dry HCl gas or add 4M HCl in Dioxane dropwise until precipitation ceases.

Purification: Filter the white precipitate. Recrystallize from Ethanol/Ether to yield 3-chloro-4-
methylaniline hydrochloride as white needles.[1]
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Figure 2: Step-wise synthesis workflow emphasizing the preservation of the halogen

substituent.

Part 3: Mechanism of Action & Toxicology[1]
Understanding the biological activity of 3-chloro-4-methylaniline hydrochloride is vital for

both its application as an avicide and its safety assessment in pharmaceutical environments.[1]
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The Nephrotoxic Pathway (Avian Specificity)
The compound exhibits a unique "selective toxicity." It is highly lethal to starlings and gulls

(LD50 < 10 mg/kg) but relatively safe for mammals and raptors.[1]

Mechanism: The hydrochloride salt is rapidly absorbed and metabolized in the liver. In

sensitive species, it undergoes oxidative activation to form a reactive quinone imine

intermediate.

Target Organ: This intermediate concentrates in the kidney tubules, causing acute tubular

necrosis.

Outcome: The organism dies from uremic poisoning (kidney failure) rather than nervous

system convulsions, making it a "quiet" toxicant.[3]

Mammalian Relevance (Drug Development)
In humans and rodents, the metabolic pathway differs. The primary risks are:

Methemoglobinemia: Oxidation of hemoglobin iron from Fe2+ to Fe3+, reducing oxygen

transport.[1]

Genotoxicity: As an aromatic amine, the free base can intercalate DNA after metabolic

activation, posing a mutagenic risk.
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Figure 3: Divergent metabolic pathways explaining the selective toxicity between avian and

mammalian systems.[1]

Part 4: Analytical Characterization
To validate the identity and purity of 3-chloro-4-methylaniline hydrochloride, the following

analytical parameters should be used.

HPLC Method (Reverse Phase)[1][2]
Column: C18 (e.g., Agilent Zorbax Eclipse, 150mm x 4.6mm, 5µm)

Mobile Phase A: 0.1% Phosphoric Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 240 nm (Aromatic ring absorption).[1]

Retention Time: Expect elution around 12-14 minutes depending on flow rate (1.0 mL/min).

[1]

Physical Properties Table[1][2]
Property Value Note

Appearance
White to off-white crystalline

solid

Darkens upon oxidation/light

exposure

Melting Point 260°C (approx) Decomposes

Solubility Soluble in Water, Ethanol
Insoluble in non-polar solvents

(Hexane)

pKa ~4.05 (Conjugate acid)
Weak base characteristic of

chloro-anilines
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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